Cas no 88344-67-6 (Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-)
88344-67-6 structure
Product Name:Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-
CAS No:88344-67-6
MF:C12H7Cl2NO5S
MW:348.158680200577
CID:636360
PubChem ID:13304932
Update Time:2025-04-19
Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-
- 2-chloro-3-nitro-4-phenoxybenzenesulfonyl chloride
- 2-Chloro-3-nitro-4-phenoxybenzene-1-sulfonyl chloride
- DTXSID70535970
- SCHEMBL11206306
- 88344-67-6
-
- Inchi: 1S/C12H7Cl2NO5S/c13-11-10(21(14,18)19)7-6-9(12(11)15(16)17)20-8-4-2-1-3-5-8/h1-7H
- InChI Key: XSKWTEATMXSJBF-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1S(=O)(=O)Cl)OC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 346.9421989g/mol
- Monoisotopic Mass: 346.9421989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 97.6Ų
Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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